Norethynodrel Norethynodrel Norethynodrel is an oxo steroid.
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and endometriosis. As a contraceptive, it has usually been administered in combination with MESTRANOL.
Norethynodrel can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and ENDOMETRIOSIS. As a contraceptive (CONTRACEPTIVE AGENTS), it has usually been administered in combination with MESTRANOL.
Brand Name: Vulcanchem
CAS No.: 68-23-5
VCID: VC21133854
InChI: InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3/t16-,17-,18+,19+,20+/m1/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol

Norethynodrel

CAS No.: 68-23-5

Cat. No.: VC21133854

Molecular Formula: C20H26O2

Molecular Weight: 298.4 g/mol

* For research use only. Not for human or veterinary use.

Norethynodrel - 68-23-5

Specification

Description Norethynodrel is an oxo steroid.
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and endometriosis. As a contraceptive, it has usually been administered in combination with MESTRANOL.
Norethynodrel can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
A synthetic progestational hormone with actions and uses similar to those of PROGESTERONE. It has been used in the treatment of functional uterine bleeding and ENDOMETRIOSIS. As a contraceptive (CONTRACEPTIVE AGENTS), it has usually been administered in combination with MESTRANOL.
CAS No. 68-23-5
Molecular Formula C20H26O2
Molecular Weight 298.4 g/mol
IUPAC Name (8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3/t16-,17-,18+,19+,20+/m1/s1
Standard InChI Key ICTXHFFSOAJUMG-SLHNCBLASA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3CCC(=O)C4
SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4=C3CCC(=O)C4
Colorform Crystals from aqueous methanol
White, crystalline
Melting Point 170 °C

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